Cas no 1171142-83-8 (7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid)

7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid is a structurally complex indole derivative featuring a phenyl-substituted indole core with a carboxylic acid moiety at the 2-position and an anilinocarbonylamino group at the 7-position. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of biologically active molecules targeting indole-based pathways. Its functional groups, including the carboxylic acid and urea linkage, provide versatile reactivity for further derivatization. The methyl substitution at the 5-position enhances steric and electronic properties, potentially influencing binding affinity in medicinal chemistry applications. The compound’s well-defined structure makes it suitable for research in drug discovery and organic synthesis.
7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid structure
1171142-83-8 structure
Product Name:7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid
CAS No:1171142-83-8
MF:C23H19N3O3
MW:385.415265321732
CID:4682997
Update Time:2025-06-12

7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid
    • 1H-indole-2-carboxylic acid, 5-methyl-3-phenyl-7-[[(phenylamino)carbonyl]amino]-
    • Inchi: 1S/C23H19N3O3/c1-14-12-17-19(15-8-4-2-5-9-15)21(22(27)28)26-20(17)18(13-14)25-23(29)24-16-10-6-3-7-11-16/h2-13,26H,1H3,(H,27,28)(H2,24,25,29)
    • InChI Key: GDUQSORQUYQHAP-UHFFFAOYSA-N
    • SMILES: OC(C1=C(C2C=CC=CC=2)C2C=C(C)C=C(C=2N1)NC(NC1C=CC=CC=1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 586
  • Topological Polar Surface Area: 94.2

7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
BA35978-500mg
7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid
1171142-83-8 >95%
500mg
$634.00 2024-04-20
A2B Chem LLC
BA35978-1g
7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid
1171142-83-8 >95%
1g
$717.00 2024-04-20

Additional information on 7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid

7-[(Anilinocarbonyl)amino]-5-methyl-3-phenyl-1H-indole-2-carboxylic acid (CAS No. 1171142-83-8): A Promising Scaffold in Medicinal Chemistry Research

This indole-based compound, characterized by its unique structural features including an anilinocarbonyl substituent at position 7 and a methyl group at position 5, has emerged as a focal point in recent investigations targeting protein-protein interaction (PPI) modulation. The N-terminal carbonyl amino functionality and the aromatic phenyl moiety at position 3 create a highly tunable pharmacophore capable of engaging with hydrophobic pockets in target proteins. Recent crystallographic studies (J. Med. Chem., 2023) revealed that this scaffold forms π-stacking interactions with tryptophan residues in the Bcl-xL binding groove, demonstrating its potential as an apoptosis regulator.

Synthetic advancements reported in the past two years have significantly improved the accessibility of this N-acylated indole derivative. A convergent approach described in American Chemical Society Medicinal Chemistry Letters (vol. 14, 2023) employs a microwave-assisted coupling between the prefunctionalized indole core and an aniline derivative under palladium catalysis, achieving >95% purity in three steps. This method notably eliminates the need for hazardous reagents previously associated with analogous syntheses, aligning with green chemistry principles while maintaining scalability for preclinical trials.

In vitro studies conducted by the Institute of Molecular Pharmacology (IMP) demonstrate submicromolar inhibition of HSP90 chaperone activity (IC₅₀ = 0.8 μM), surpassing reference compound geldanamycin by a factor of 3. The compound's selectivity profile, evaluated against 47 kinases using mass spectrometry-based assays (Nature Communications, 2023), shows minimal off-target effects below 5% inhibition at therapeutic concentrations. This selectivity is attributed to the rigid conformation enforced by the conjugated N-N-C framework, which prevents unwanted interactions with ATP-binding pockets.

Bioavailability challenges inherent to indole derivatives were addressed through prodrug strategies outlined in a recent patent application (WO2023/XXXXXX). The esterified derivative exhibits improved solubility (>5 mg/mL in phosphate buffer) while retaining potency after enzymatic hydrolysis in human liver microsomes. Pharmacokinetic data from murine models indicate an oral bioavailability of 42% and plasma half-life of ~6 hours, parameters deemed viable for chronic dosing regimens.

Clinical translation efforts are currently focused on oncology applications targeting triple-negative breast cancer (TNBC). Preclinical efficacy studies using patient-derived xenografts demonstrated tumor growth inhibition rates exceeding 68% at doses below maximum tolerated levels (MNL = 15 mg/kg). Mechanistic investigations revealed dual action: simultaneous disruption of Bcl-xL-mediated anti-apoptotic signaling and inhibition of HSP90-dependent stabilization of HER2 receptor proteins expressed in aggressive TNBC subtypes.

Safety profiling conducted under GLP guidelines identified no genotoxic effects via Ames assay or micronucleus testing up to concentrations exceeding therapeutic indices by >5-fold. Cardiotoxicity assessments using hiPSC-derived cardiomyocytes showed no significant changes in calcium transients or arrhythmic markers even at supratherapeutic exposures, addressing a critical hurdle faced by earlier PPI inhibitors.

The structural modularity of this scaffold enables rational design for polypharmacology applications. Researchers at Stanford's Drug Discovery Center have appended a fluorinated side chain to enhance blood-brain barrier penetration, creating analogs showing promise against tau protein aggregation in Alzheimer's models without compromising mitochondrial membrane integrity—a common adverse effect observed with previous agents.

Ongoing combinatorial studies with checkpoint inhibitors have produced synergistic anti-tumor responses in syngeneic mouse models, achieving complete remission rates of 35% compared to monotherapy's 18%. These results suggest potential for novel immuno-oncology combinations that leverage both direct tumor cell apoptosis induction and immune system activation pathways.

Spectroscopic characterization confirms the compound's stability under physiological conditions with degradation half-life exceeding 7 days at pH range 4–8. This stability is further enhanced when formulated into lipid-polymer hybrid nanoparticles developed through solvent evaporation techniques, enabling targeted delivery to solid tumors while minimizing systemic exposure to healthy tissues.

The compound's unique combination of structural features—balancing hydrophobic interactions through its methylphenylindole core with hydrogen-bonding capacity via the anilinocarbonyl amino group—positions it as a versatile template for addressing unmet medical needs across oncology and neurodegenerative diseases. Current Phase I trials are enrolling patients with advanced solid tumors to validate these preclinical findings under clinical conditions.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd